2H-Spiro[cyclopenta[5,6]naphtho[1,2-f]indazole-1,2'-oxetane]

• IUPAC Name: spiro[6,7-diazapentacyclo[11.7.0.02,10.04,8.014,18]icosa-1(20),2,4,6,8,10,12,14,18-nonaene-17,2'-oxetane]
• InChI: InChI=1S/C20H14N2O/c1-2-14-15(17-9-13-11-21-22-19(13)10-12(1)17)3-4-18-16(14)5-6-20(18)7-8-23-20/h1-5,9-11H,6-8H2
• InChI Key: OWVQYEOWGKXQMC-UHFFFAOYSA-N
• Canonical SMILES: C1COC12CC=C3C2=CC=C4C3=CC=C5C4=CC6=CN=NC6=C5
• Molecular Formula: C20H14N2O
• DSSTOX Substance ID: DTXSID50724800
• Molecular Weight: 298.3 g/mol
• CAS RN: 187-18-8

Description

Spiro compounds are a class of organic compounds that have two or more rings that intersect at only one atom, which is called the spiroatom, usually a quaternary carbon center. The “2H” in the name suggests the presence of hydrogen in the spiroatom. The rest of the name describes the fused ring system of the compound, which includes a cyclopentane (a five-membered ring), a naphtho group (a fused two-ring system), an indazole group (a fused three-ring system), and an oxetane (a three-membered ring containing an oxygen).

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple fused rings. The spiroatom would be a stereocenter, leading to possible stereoisomers. The presence of the oxetane ring could introduce strain into the molecule, which might have implications for its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure, including the nature of any substituents on the rings. Factors that could be important include its size, shape, functional groups, and stereochemistry.

Future Directions

The study of novel spiro compounds is a vibrant area of research in organic chemistry, with potential applications in areas such as medicinal chemistry, materials science, and synthetic methodology. Future research on this compound could involve exploring its synthesis, properties, and potential applications.